Cas no 1697254-81-1 (Methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate)
Methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate
- EN300-1146271
- 1697254-81-1
- Methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate
-
- Inchi: 1S/C9H17NO3/c1-9(2,8(11)12-3)6-13-7-4-10-5-7/h7,10H,4-6H2,1-3H3
- InChI Key: XSTIXDAFVUBEGM-UHFFFAOYSA-N
- SMILES: O(CC(C(=O)OC)(C)C)C1CNC1
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 47.6Ų
Methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146271-0.05g |
methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate |
1697254-81-1 | 0.05g |
$959.0 | 2023-05-26 | ||
| Enamine | EN300-1146271-0.1g |
methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate |
1697254-81-1 | 0.1g |
$1005.0 | 2023-05-26 | ||
| Enamine | EN300-1146271-0.25g |
methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate |
1697254-81-1 | 0.25g |
$1051.0 | 2023-05-26 | ||
| Enamine | EN300-1146271-0.5g |
methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate |
1697254-81-1 | 0.5g |
$1097.0 | 2023-05-26 | ||
| Enamine | EN300-1146271-1.0g |
methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate |
1697254-81-1 | 1g |
$1142.0 | 2023-05-26 | ||
| Enamine | EN300-1146271-2.5g |
methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate |
1697254-81-1 | 2.5g |
$2240.0 | 2023-05-26 | ||
| Enamine | EN300-1146271-5.0g |
methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate |
1697254-81-1 | 5g |
$3313.0 | 2023-05-26 | ||
| Enamine | EN300-1146271-10.0g |
methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate |
1697254-81-1 | 10g |
$4914.0 | 2023-05-26 |
Methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate
Methyl 3-(Azetidin-3-yloxy)-2,2-Dimethylpropanoate: A Promising Compound in Pharmaceutical Research
Methyl 3-(Azetidin-3-yloxy)-2,2-Dimethylpropanoate, with the CAS number 1697254-81-1, has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of acyl derivatives and is characterized by the presence of a azetidine ring, a four-membered cyclic amine, which is known for its involvement in various biological processes. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for drug development.
The molecular structure of Methyl 3-(Azetidin-3-yloxy)-2,2-Dimethylpropanoate consists of a central propanoic acid backbone with a dimethyl substituent at the second carbon position. The azetidine ring is connected to the propanoic acid chain via an oxy linkage, forming a ether bond. This structural configuration is crucial for its biological activity, as it allows for interactions with specific receptors or enzymes. Researchers have observed that the azetidine ring can mimic the behavior of amino acids, enabling the compound to participate in protein synthesis or degradation processes.
Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of Methyl 3-(Azetidin-3-yloxy)-2,2-Dimethylpropanoate. A 2023 study published in the Journal of Medicinal Chemistry described a novel catalytic approach using metal-free conditions to achieve high yields of this compound. The researchers emphasized the importance of stereochemical control in the synthesis process, as the spatial arrangement of the azetidine ring significantly influences its biological activity. This finding has important implications for the design of drug candidates with improved pharmacokinetic profiles.
One of the most exciting areas of research involving Methyl 3-(Azetidin-3-yloxy)-2,2-Dimethylpropanoate is its potential application in the treatment of neurodegenerative disorders. A 2024 study conducted by a team at the University of Tokyo investigated the compound's ability to modulate beta-amyloid aggregation, a key pathological feature of Alzheimer's disease. The results showed that the compound significantly reduced the formation of amyloid plaques in vitro, suggesting its potential as a therapeutic agent. Further research is needed to validate these findings in vivo and to determine its safety profile.
In addition to its neuroprotective properties, Methyl 3-(Azetidin-3-yloxy)-2,2-Dimethylpropanoate has shown promise in the field of antimicrobial drug development. A 2023 study published in Antimicrobial Agents and Chemotherapy explored its ability to disrupt bacterial cell membranes. The researchers found that the compound effectively inhibited the growth of Gram-positive bacteria by interfering with membrane integrity. This property makes it a potential candidate for the development of novel antibiotics, especially in light of the growing global concern about antimicrobial resistance.
From a synthetic perspective, the azetidine ring in Methyl 3-(Azetidin-3-yloxy)-2,2-Dimethylpropanoate presents both opportunities and challenges. The ring formation is a critical step in the synthesis of this compound, and various methods have been developed to achieve this efficiently. A recent review article in Organic & Biomolecular Chemistry highlighted the importance of electrophilic ring-opening reactions in the synthesis of azetidine derivatives. The study also discussed the role of solvent effects in determining the stereochemistry of the final product, which is essential for its biological activity.
Despite its promising therapeutic potential, the toxicological profile of Methyl 3-(Azetidin-3-yloxy)-2,2-Dimethylpropanoate remains an area of active investigation. A 2024 preclinical study conducted by a pharmaceutical company evaluated the compound's safety in animal models. The results indicated that the compound was well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further studies are required to assess its long-term safety and to determine its potential for pharmacological side effects.
Another important aspect of the research on Methyl 3-(Azetidin-3-yloxy)-2,2-Dimethylpropanoate is its potential as a prodrug for various therapeutic applications. A 2023 study published in Drug Delivery and Translational Research explored the possibility of using this compound as a carrier molecule for the delivery of targeted drugs. The researchers found that the compound could effectively encapsulate therapeutic agents and deliver them to specific tissues, enhancing the efficacy of the treatment while minimizing systemic side effects.
Overall, Methyl 3-(Azetidin-3-yloxy)-2,2-Dimethylpropanoate represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and potential therapeutic applications make it a promising candidate for the development of novel drugs targeting a wide range of diseases. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.
1697254-81-1 (Methyl 3-(azetidin-3-yloxy)-2,2-dimethylpropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)